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Compound of Interest

Torosachrysone 8-O-beta-
Compound Name:

gentiobioside

cat. No.: B15592190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Torosachrysone 8-O-beta-gentiobioside, a naturally occurring anthraquinone glycoside. The
information presented herein is crucial for the identification, characterization, and further
investigation of this compound for potential applications in drug discovery and development. All
data is sourced from the primary literature detailing its isolation and structural elucidation from
the seeds of Cassia torosa.

Chemical Structure and Properties

Torosachrysone 8-O-beta-gentiobioside is a glycoside composed of the aglycone

torosachrysone linked to a gentiobiose (a disaccharide of two glucose units) moiety at the C-8
position.

Molecular Formula: C26H34014[1]
Molecular Weight: 570.5 g/mol [1]

Appearance: Yellow powder

Spectroscopic Data
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The structural elucidation of Torosachrysone 8-O-beta-gentiobioside was achieved through
a combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Mass Spectrometry (MS)

Mass spectral analysis provides information about the molecular weight and fragmentation
pattern of the molecule, aiding in the confirmation of its structure.

lon m/z (relative intensity, %) Assignment
[M+H]* 571 Protonated Molecule
[M-gentiobiosyl+H]* 329 Aglycone (Torosachrysone)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the detailed structure of organic
molecules by providing information about the chemical environment of individual atoms. The
following tables summarize the *H and 3C NMR spectral data for Torosachrysone 8-O-beta-
gentiobioside.

Table 1: *H NMR Spectroscopic Data (DMSO-ds, 400 MHZz)
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Position 0 (ppm) Multiplicity J (Hz2)
Aglycone

1-OH 13.52 S

4 7.01 S

5 7.35 d 2.5
7 6.88 d 25
10 2.95 s

3-Me 2.15 S

6-OMe 3.88 s

Gentiobiosyl Moiety

H-1' 5.10 d 7.5
H-1" 4.28 d 7.8
H-2' - H-6' 3.20-4.50 m

H-2" - H-6" 3.10-3.70 m

Table 2: 13C NMR Spectroscopic Data (DMSO-ds, 100 MHz)
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Position o (ppm) Position o (ppm)
Aglycone Gentiobiosyl Moiety

1 162.1 Cc-1 101.2
2 108.8 C-2' 73.5
3 148.5 C-3 76.8
4 98.9 c-4 70.1
4a 132.5 C-5' 75.9
5 107.5 C-6' 68.9
6 164.9 c-1" 103.5
7 101.8 c-2" 73.8
8 161.0 c-3" 76.9
8a 108.1 c-4" 70.3
9 190.2 C-5" 77.0
%9a 110.1 C-6" 61.2
10 48.2

3-Me 20.5

6-OMe 56.0

Experimental Protocols

The following section details the methodologies for the isolation and spectroscopic analysis of
Torosachrysone 8-O-beta-gentiobioside.

Isolation of Torosachrysone 8-O-beta-gentiobioside

A general procedure for the isolation of anthraquinone glycosides from plant material is as
follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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